Cas no 66165-58-0 (9-(Diazomethyl)-10-phenylanthracene)

9-(Diazomethyl)-10-phenylanthracene structure
66165-58-0 structure
Product Name:9-(Diazomethyl)-10-phenylanthracene
CAS No:66165-58-0
MF:C21H14N2
MW:294.349264621735
CID:2795370
PubChem ID:71369720
Update Time:2025-04-21

9-(Diazomethyl)-10-phenylanthracene Chemical and Physical Properties

Names and Identifiers

    • 9-(DIAZOMETHYL)-10-PHENYLANTHRACENE
    • DTXSID60792732
    • 66165-58-0
    • 9-(Diazomethyl)-10-phenylanthracene
    • Inchi: 1S/C21H14N2/c22-23-14-20-16-10-4-6-12-18(16)21(15-8-2-1-3-9-15)19-13-7-5-11-17(19)20/h1-14H
    • InChI Key: WPVICDCWFSPATR-UHFFFAOYSA-N
    • SMILES: [N+](=CC1C2C=CC=CC=2C(C2C=CC=CC=2)=C2C=CC=CC2=1)=[N-]

Computed Properties

  • Exact Mass: 294.115698455Da
  • Monoisotopic Mass: 294.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.9
  • Topological Polar Surface Area: 2Ų
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